
ZD 7155 (hydrochloride) solubility and
preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B1682414 Get Quote

Technical Support Center: ZD 7155
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, preparation, and handling of ZD

7155 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is ZD 7155 hydrochloride and what is its mechanism of action?

ZD 7155 hydrochloride is a potent and selective competitive antagonist for the angiotensin II

type 1 (AT1) receptor.[1] It functions by blocking the binding of angiotensin II to the AT1

receptor, thereby inhibiting the downstream signaling pathways that lead to vasoconstriction,

inflammation, and cellular growth.[2][3]

Q2: What are the recommended storage conditions for ZD 7155 hydrochloride?

For long-term stability, ZD 7155 hydrochloride powder should be stored desiccated at +4°C.

Stock solutions in DMSO can be stored at -20°C for up to one month or at -80°C for up to six

months.[4][5] It is advisable to prepare aqueous solutions fresh for each experiment.[4]

Q3: In which solvents is ZD 7155 hydrochloride soluble?
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ZD 7155 hydrochloride has varying solubility in different solvents. Detailed solubility data is

provided in the table below. For in vitro studies, DMSO is the most common solvent for

preparing concentrated stock solutions. For in vivo applications, specific formulations with co-

solvents are typically required.

Solubility Data
Solvent Concentration Conditions Reference

Water up to 10 mM
Gentle warming may

be required.

Water
4.17 mg/mL (8.78

mM)

Requires sonication

and heating to 60°C.
[4][5]

DMSO
250 mg/mL (526.33

mM)

Sonication may be

needed. Use of newly

opened, anhydrous

DMSO is

recommended as

hygroscopic DMSO

can affect solubility.

[4][5]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (4.38

mM)

Clear solution for in

vivo use.
[4]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL (4.38

mM)

Clear solution for in

vivo use.
[4]

10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (4.38

mM)

Clear solution for in

vivo use.
[4]

Troubleshooting Guide
Q1: My ZD 7155 hydrochloride is not fully dissolving in water. What should I do?

ZD 7155 hydrochloride has limited solubility in water. To aid dissolution, gentle warming of the

solution is recommended. For higher concentrations, sonication and heating to 60°C may be
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necessary.[4][5] However, for most applications, preparing a concentrated stock solution in

DMSO and then diluting it into your aqueous experimental medium is the preferred method.

Q2: I observed precipitation when I diluted my DMSO stock solution into my cell culture

medium. How can I prevent this?

Precipitation upon dilution of a DMSO stock into an aqueous solution is a common issue with

hydrophobic compounds. Here are some troubleshooting steps:

Lower the final concentration: The simplest approach is to reduce the final concentration of

ZD 7155 hydrochloride in your working solution.

Increase the DMSO concentration (with caution): If your experimental system can tolerate it,

a slightly higher final percentage of DMSO (e.g., up to 0.5%) might help maintain solubility.

However, always perform a vehicle control to account for any effects of the solvent on your

cells.

Use a solubilizing agent: For in vivo studies, formulations containing excipients like PEG300,

Tween-80, or SBE-β-CD can enhance solubility.[4]

Q3: Is it safe to heat the ZD 7155 hydrochloride solution to improve solubility?

Gentle warming is acceptable and can aid in dissolution, particularly in water. However, avoid

aggressive or prolonged heating at high temperatures, as this could potentially degrade the

compound.

Q4: How stable is ZD 7155 hydrochloride in solution?

Stock solutions in anhydrous DMSO are stable for up to one month at -20°C and up to six

months at -80°C.[4][5] Aqueous working solutions are less stable and it is highly recommended

to prepare them fresh on the day of the experiment.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO (for in
vitro use)
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Weigh the Compound: Accurately weigh out the required amount of ZD 7155 hydrochloride

powder using a calibrated analytical balance. The molecular weight is 474.99 g/mol .

Add Solvent: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10

mM concentration. For example, to prepare 1 mL of a 10 mM stock solution, add 1 mL of

DMSO to 4.75 mg of ZD 7155 hydrochloride.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, briefly sonicate

the vial in an ultrasonic water bath to ensure all the solid has dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Preparation of a Working Solution for in vivo
Administration
This protocol is an example for preparing a dosing solution with a final concentration of ≥ 2.08

mg/mL.[4]

Prepare a Concentrated DMSO Stock: Prepare a stock solution of ZD 7155 hydrochloride in

DMSO (e.g., 20.8 mg/mL).

Vehicle Preparation (Example 1):

In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

Vehicle Preparation (Example 2):

In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution.

Add 900 µL of a 20% SBE-β-CD solution in saline. Mix thoroughly.
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Final Preparation: Ensure the final solution is clear and free of any precipitate before

administration. It is recommended to prepare this working solution fresh on the day of the

experiment.

Visualizations
Angiotensin II Signaling Pathway and Inhibition by ZD
7155
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Caption: Angiotensin II signaling via the AT1 receptor and its inhibition by ZD 7155.

Experimental Workflow for in vitro Studies
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Caption: General experimental workflow for using ZD 7155 hydrochloride in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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